Cas no 380626-46-0 (tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate)

• Product Name: tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate
• CAS No: 380626-46-0
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• MDL: MFCD02323443
• CID: 821289
• PubChem ID: 23995599
• Update Time: 2025-11-02

tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-(1-cyano-1-methylethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-cyanopropan-2-yl)indole-1-carboxylate
• 3-(1-CYANO-1-METHYLETHYL)-1H-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-(cyano-dimethylmethyl)-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(1-cyano-1-methylethyl)-1H-indole-1-carboxylate
• tert-butyl 3-(2-cyanopropan-2-yl)-1H-indole-1-carboxylate
• tertiary butyl 3-(2-cyanopropan-2-yl)-1H-indole-1-carboxylate
• tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate
• AC-776/15493103
• AS-40029
• N-BOC-A,A-DIMETHYL-1H-INDOLE-3-ACETONITRILE
• AKOS005145962
• JPUIQGPPVFDFJU-UHFFFAOYSA-N
• 3-(1-Cyano-1-methylethyl)-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
• TERT-BUTYL 3-(1-CYANO-1-METHYLETHYL)INDOLE-1-CARBOXYLATE
• DB-019206
• tert-butyl3-(2-cyanopropan-2-yl)-1H-indole-1-carboxylate
• DTXSID10635983
• BCP27234
• MFCD02323443
• CS-B0467
• 3-(Cyanodimethylmethyl)indole-1-carboxylic acid-tert-butyl ester
• SCHEMBL1000476
• Oprea1_502396
• 380626-46-0

• MDL： MFCD02323443
• Inchi： 1S/C17H20N2O2/c1-16(2,3)21-15(20)19-10-13(17(4,5)11-18)12-8-6-7-9-14(12)19/h6-10H,1-5H3
• InChI Key： JPUIQGPPVFDFJU-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C2C=CC=CC1=2)C(C#N)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.15200
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.06
• PSA: 55.02000
• LogP: 4.22568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate (CAS No. 380626-46-0)

tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate (CAS No. 380626-46-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This indole derivative is characterized by its unique tert-butyl and cyano functional groups, which enhance its reactivity and applicability in diverse chemical reactions. The compound's molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry.

In recent years, the demand for indole-based compounds like tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate has surged due to their role in synthesizing small-molecule inhibitors and API intermediates. Researchers are particularly interested in its potential applications for targeting enzyme modulation and receptor binding, aligning with trends in precision medicine and personalized therapeutics. Its CAS No. 380626-46-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's synthetic versatility is another key highlight. Its cyano group allows for further functionalization, enabling the creation of complex molecular architectures. This property is critical for high-throughput screening and combinatorial chemistry, where rapid iteration of molecular designs is essential. Additionally, the tert-butyl ester moiety provides stability under various reaction conditions, making it a preferred choice for multi-step synthesis.

From an industrial perspective, tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly production methods, such as catalytic processes and solvent-free reactions, to minimize environmental impact. These innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste.

Quality control and analytical characterization of CAS No. 380626-46-0 are also critical topics. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. These methods are frequently queried in scientific forums and patent literature, underscoring the compound's importance in GMP-compliant production.

In summary, tert-butyl 3-(1-cyano-1-methyl-ethyl)indole-1-carboxylate (CAS No. 380626-46-0) represents a pivotal building block in modern chemistry. Its applications span pharmaceutical development, material science, and biotechnology, driven by its structural adaptability and synthetic efficiency. As research continues to evolve, this compound is poised to play an even greater role in addressing challenges in healthcare innovation and industrial sustainability.